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Introduction:

Stearyltrimethylammonium chloride (STAC), a cationic surfactant with an 18-carbon alkyl

chain, presents significant potential for enhanced oil recovery (EOR) applications. Its

amphiphilic nature allows it to alter the fluid-fluid and rock-fluid interactions within oil reservoirs,

leading to the mobilization of trapped crude oil. The primary mechanisms by which STAC

enhances oil recovery are the reduction of interfacial tension (IFT) between oil and water and

the alteration of reservoir rock wettability from oil-wet to water-wet conditions. This document

provides a comprehensive overview of the application of STAC in EOR experiments, including

detailed protocols for key evaluation methods and a summary of relevant performance data.

While direct experimental data for STAC in EOR is limited in publicly available literature, this

note incorporates data from close structural analogs, such as Cetyltrimethylammonium

Bromide (CTAB, C16) and other long-chain quaternary ammonium surfactants, to provide a

representative understanding of its potential performance.
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The effectiveness of Stearyltrimethylammonium Chloride in enhancing oil recovery stems

from two primary physicochemical phenomena:

Interfacial Tension (IFT) Reduction: STAC molecules adsorb at the oil-water interface,

reducing the cohesive energy between the two phases. This reduction in IFT lowers the

capillary forces that trap oil droplets within the pore throats of the reservoir rock, allowing

them to be mobilized and displaced by the injected fluid.[1]

Wettability Alteration: A significant portion of the world's oil reservoirs, particularly carbonate

formations, are oil-wet or mixed-wet. This means that the crude oil preferentially adheres to

the rock surface, making it difficult to displace with water. As a cationic surfactant, the

positively charged headgroup of STAC can interact with the typically negatively charged

surfaces of sandstone and carbonate rocks (especially in the presence of adsorbed crude oil

components), leading to a reversal of wettability towards a more water-wet state.[2][3] This

change allows the injected water to spontaneously imbibe into the rock matrix, displacing the

oil.

Quantitative Data Summary
The following tables summarize key performance indicators for STAC and its analogs in EOR

applications. It is important to note that the performance of any surfactant is highly dependent

on specific reservoir conditions such as temperature, brine salinity, crude oil composition, and

rock mineralogy.

Table 1: Interfacial Tension (IFT) Reduction

Surfactan
t (Analog)

Concentr
ation
(ppm)

Brine
Salinity
(ppm)

Temperat
ure (°C)

Initial IFT
(mN/m)

Final IFT
(mN/m)

Referenc
e

Cationic

Dendrimer
2000 100,000 70 27 5.0 [4]

Cationic

Dendrimer
2000 50,000 70 27 4.1 [4]

Cationic

Dendrimer
2000 10,000 70 27 3.2 [4]
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Table 2: Wettability Alteration (Contact Angle)

Surfactant
(Analog)

Rock Type
Initial
Contact
Angle (°)

Final
Contact
Angle (°)

Concentrati
on (ppm)

Reference

CTAB Carbonate 125 42.6 500

Cationic

Dendrimer
Sandstone Oil-wet 10.9 - 34.6 2000 [4]

Table 3: Oil Recovery from Core Flooding Experiments

Surfactant System
(Analog)

Rock Type
Incremental Oil
Recovery (% of
Residual Oil)

Reference

Cationic Dendrimer

Surfactant
Sandstone 29.09 [4]

Polymer-Surfactant Sandstone 42.19 [5]

Surfactant/Polymer Sandstone 14.1 [5]

Table 4: Adsorption on Reservoir Rock

Surfactant
(Analog)

Rock Type
Maximum
Adsorption
(mg/g)

Conditions Reference

CTAB Carbonate 1.89
350 ppm initial

concentration
[6]

Cationic

Surfactants

Sandstone with

Carbonate

Cements

-

Cationic LSS

showed

favorable

wettability

alteration

[7]
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Experimental Protocols
The following are detailed protocols for key experiments used to evaluate the effectiveness of

Stearyltrimethylammonium Chloride for enhanced oil recovery.

Interfacial Tension (IFT) Measurement
Objective: To determine the IFT between STAC solutions and crude oil at various

concentrations and reservoir conditions.

Method: Pendant Drop Tensiometry

Apparatus: High-pressure, high-temperature pendant drop tensiometer equipped with a

camera and image analysis software.

Materials:

Crude oil from the target reservoir.

Synthetic brine matching the reservoir's formation water composition.

Stearyltrimethylammonium Chloride (STAC) solutions of varying concentrations (e.g.,

100, 500, 1000, 2000 ppm) prepared in the synthetic brine.

Procedure:

1. Thoroughly clean the tensiometer cell, needle, and all wetted parts with appropriate

solvents (e.g., toluene, isopropanol) and deionized water, then dry completely.

2. Fill the optical cell with the STAC solution.

3. Carefully introduce a droplet of crude oil at the tip of the needle immersed in the STAC

solution.

4. Pressurize and heat the cell to the desired reservoir conditions.

5. Allow the system to equilibrate for a specified time (e.g., 30 minutes).

6. Capture a high-resolution image of the oil droplet.
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7. The software analyzes the shape of the droplet based on the Young-Laplace equation to

calculate the IFT.

8. Repeat the measurement for each STAC concentration.

Wettability Alteration Assessment
Objective: To quantify the change in wettability of reservoir rock from oil-wet to water-wet upon

treatment with STAC solutions.

Method: Contact Angle Measurement (Sessile Drop)

Apparatus: Goniometer or contact angle measurement system with a high-resolution camera

and software.

Materials:

Core plugs or polished rock slices (sandstone and/or carbonate) from the reservoir of

interest.

Crude oil.

Synthetic brine.

STAC solutions of varying concentrations.

Procedure:

1. Core Preparation:

Clean the rock samples using solvents (e.g., toluene, methanol) to remove any existing

hydrocarbons and salts.

Saturate the clean, dry samples with synthetic brine.

Age the brine-saturated samples in crude oil at reservoir temperature for several weeks

to establish an oil-wet or mixed-wet state.

2. Measurement:
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Place the aged rock sample in a transparent cell filled with the synthetic brine.

Carefully place a small droplet of crude oil on the surface of the rock sample.

Allow the droplet to equilibrate.

Measure the contact angle between the oil droplet and the rock surface through the

brine phase. This is the initial contact angle.

Replace the brine in the cell with the STAC solution.

Allow the system to age for a specified period (e.g., 24-48 hours) at reservoir

temperature.

Measure the contact angle again. A decrease in the contact angle indicates a shift

towards water-wetness.

Core Flooding Test
Objective: To evaluate the effectiveness of STAC in displacing residual oil from a reservoir rock

core under simulated reservoir conditions.

Method: Core Flooding Apparatus

Apparatus: High-pressure, high-temperature core flooding system including a core holder,

pumps for fluid injection, pressure transducers, temperature control, and an effluent

collection system.

Materials:

Cylindrical core plug from the target reservoir.

Crude oil.

Synthetic brine.

STAC solution at the optimal concentration determined from IFT and wettability tests.

Procedure:
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1. Core Preparation:

Clean and dry the core plug.

Measure its porosity and permeability.

Saturate the core with synthetic brine.

Flood the core with crude oil to irreducible water saturation (Swi) to establish the initial

oil in place (OOIP).

2. Water Flooding (Secondary Recovery):

Inject synthetic brine into the core at a constant rate until no more oil is produced. This

simulates secondary recovery and establishes the residual oil saturation (Sor).

3. Surfactant Flooding (Tertiary Recovery):

Inject the STAC solution (typically 0.5 to 2 pore volumes) into the core at the same

injection rate.

Follow the surfactant slug with a polymer drive (if required for mobility control) and then

chase water.

Continuously monitor the pressure drop across the core and collect the effluent in a

fraction collector.

4. Analysis:

Measure the volume of oil and water in each collected fraction.

Calculate the incremental oil recovery as a percentage of the residual oil in place after

water flooding.
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Caption: Mechanism of Enhanced Oil Recovery using STAC.
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Caption: Experimental workflow for core flooding.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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